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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Technical Support Center: High-Concentration
Histamine Solutions[1]
Status: Operational Ticket Focus: Solubility, Precipitation, and Stability Operator: Senior

Application Scientist[1][2]

Core Directive: The "Free Base" Trap[1]
Welcome. If you are reading this, you likely have a cloudy solution that should be clear.

The single most common failure mode in preparing histamine solutions is Premature pH

Adjustment.[1]

Histamine is available primarily in two forms:[1][3]

Histamine Dihydrochloride (Salt,
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): Highly soluble in water (

mg/mL).[1][2]

Histamine Base (Free Base,

): Poorly soluble in water.[1][2]

The Mechanism of Failure: Histamine has two key pKa values: 5.8 (imidazole ring) and 9.4

(aliphatic amine).[1][3]

At pH < 5.8: Histamine is a dication (fully protonated).[1][2] It is extremely soluble because

the water lattice stabilizes the charged molecule.[1]

At pH > 6.0: The imidazole ring deprotonates.[1][2][4] The molecule becomes a monocation.

[1][2]

At pH > 9.4: It becomes the uncharged free base.[1]

The Trap: Researchers often dissolve Histamine 2HCl in water (pH ~3-4, clear) and then

immediately attempt to adjust the pH to 7.4 (physiological) while the concentration is still high

(e.g., 100 mM).[1][2] As the pH crosses 6.0, the solubility limit drops drastically.[1] If you are

above ~10 mg/mL (~54 mM), the solution will crash out as the molecules lose their charge and

aggregate.[1]

Standard Operating Protocol (SOP): Preparation of
100 mM Stock
Do not use PBS or neutralize the stock solution.[1][2] Follow this protocol to ensure a stable,

clear stock.

Reagents
Histamine Dihydrochloride (MW: ~184.07 g/mol )[1][2]

Milli-Q / WFI Quality Water (Do not use buffer)[1][2]

0.22 µm PVDF or PES Syringe Filter[2]
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Workflow
Step Action Critical Technical Note

1 Weighing
Calculate mass for 100 mM.

(e.g., 184 mg for 10 mL).[1][2]

2 Dissolution
Add Water only.[1][2] Vortex

until clear.

3 Verification

Solution should be acidic (pH

~3.0–4.0). DO NOT ADJUST

pH.

4 Sterilization
Filter through 0.22 µm

membrane.[1][2]

5 Storage
Aliquot into light-protective

tubes. Store at -20°C.

6 Usage

Dilute into assay buffer (e.g.,

PBS) only at final working conc

(e.g., 10 µM).

Why this works: When you dilute the acidic 100 mM stock (pH ~3) into a large volume of PBS

(pH 7.[2]4) to reach 10 µM, the buffer capacity of the PBS easily neutralizes the trace acid.[1]

The histamine is now at a low enough concentration that it remains soluble even at pH 7.4.[1][2]

Visualizing the Solubility Logic
The following diagram illustrates the decision pathways and chemical states governing

histamine solubility.
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Figure 1: The Solubility Decision Tree. Note how introducing physiological pH buffers at high

concentrations forces the system into a low-solubility state.[1]
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Troubleshooting & FAQs
Scenario A: "My solution turned cloudy immediately
after adding NaOH."
Q: I tried to pH my 100 mM stock to 7.4 using NaOH, and it precipitated. Can I save it? A:No.

You have converted the highly soluble dihydrochloride salt into the free base form, which has

exceeded its solubility product constant (

) in that volume.[1][2]

The Fix: You must re-acidify significantly to redissolve it (add HCl), but this alters your salt

concentration (ionic strength) unpredictably.[1][2]

Recommendation: Discard and start over. Do not pH adjust the stock.

Scenario B: "The solution precipitated after freezing."
Q: My 100 mM stock (in water) was clear, but after thawing from -20°C, I see crystals. A: This is

Temperature Hysteresis.[1][2] Solubility decreases as temperature drops.[1][2] The freezing

process can force salt crystallization (salting out).[1][2]

The Fix: Vortex vigorously and warm the tube in your hand or a 37°C water bath for 5

minutes.

Validation: If it goes back into solution and remains clear at Room Temperature (RT), it is

safe to use.[1][2] Histamine is thermally stable.[1][2]

Scenario C: "I need a high concentration (50 mM) at pH
7.4 for a specific interaction study."
Q: I cannot dilute to µM levels. I need 50 mM at physiological pH. A: You are fighting the

physical chemistry of the molecule. The solubility of Histamine in PBS (pH 7.[1]2) is

approximately 10 mg/mL (~54 mM), which is right on the edge of saturation [1].[1]

The Fix:

Switch solvent to DMSO (Solubility ~100 mg/mL).[1]
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Or, use a buffer with lower ionic strength than PBS to reduce the "salting out" effect.[1][2]

Accept that 50 mM is the absolute upper ceiling in aqueous buffer; 100 mM is impossible

at pH 7.4 without precipitation.[1]

Quantitative Solubility Data
Use this table to determine the feasibility of your experimental design.

Solvent pH Condition
Max Solubility
(Approx.)

Stability Status

Water Acidic (~3.[1][2]5)
~100 mg/mL (540

mM)

Excellent

(Recommended for

Stock)

0.1 M HCl Acidic (~1.[1][2]0) >100 mg/mL Excellent

PBS Neutral (7.[1][2]2) ~10 mg/mL (54 mM)
Poor (Risk of crashing

out)

Ethanol N/A ~10 mg/mL Moderate

DMSO N/A ~100 mg/mL
Good (Hygroscopic

risk)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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